N-(2-bromophenyl)methanesulfonamide
Cat. No. B037459
M. Wt: 250.12 g/mol
InChI Key: HRLPDILAYHUIIF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[c:3]([NH:8][S:9](=[O:10])(=[O:11])[CH3:12])[cH:4][cH:5][cH:6][cH:7]1.[C:43]([O:44][CH2:45][CH3:46])(=[O:47])[CH3:48].[CH2:13]1[CH2:14][CH2:15][C:16]2=[N:21][CH2:20][CH2:19][CH2:18][N:17]2[CH2:22][CH2:23]1.[CH3:41][OH:42].[CH3:49][CH2:50][CH2:51][CH2:52][CH2:53][CH3:54].[Cl-:26].[OH2:24].[OH2:25].[cH:27]1[cH:28][c:29]2[cH:30][cH:31][c:32]3[c:33]([c:34]2[n:35][cH:36]1)[n:37][cH:38][cH:39][cH:40]3>>[c:2]1([O:24][CH3:41])[c:3]([NH:8][S:9](=[O:10])(=[O:11])[CH3:12])[cH:4][cH:5][cH:6][cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CS(=O)(=O)Nc1ccccc1Br
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOC(C)=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCC2=NCCCN2CC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCCCCC
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Cl-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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c1cnc2c(c1)ccc1cccnc12
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COc1ccccc1NS(C)(=O)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
